N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide

• Molecular Formula: C20H28N2O4S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-[4-[2-(1-adamantyloxy)ethylsulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C20H28N2O4S/c1-14(23)22-18-2-4-19(5-3-18)27(24,25)21-6-7-26-20-11-15-8-16(12-20)10-17(9-15)13-20/h2-5,15-17,21H,6-13H2,1H3,(H,22,23)
• InChI Key: GJHXVYLNFXFVGQ-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCCOC23CC4CC(C2)CC(C4)C3

Description

N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide, also known as ABEA, is a small molecule that has gained attention in scientific research due to its potential therapeutic applications. ABEA is a sulfonamide compound with a molecular weight of 408.5 g/mol.

Mechanism of Action

The mechanism of action of N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide is not fully understood, but it is believed to involve the modulation of ion channels and receptors in the brain. N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to activate the ATP-sensitive potassium (KATP) channels and inhibit the N-methyl-D-aspartate (NMDA) receptors, which are involved in neuronal excitability and synaptic plasticity. N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has also been found to increase the release of neurotransmitters such as dopamine and acetylcholine.
Biochemical and Physiological Effects:
N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has been found to have various biochemical and physiological effects in animal models. N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which promotes neuronal survival and growth. N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has also been found to reduce oxidative stress and inflammation in the brain, which can be beneficial in neurodegenerative diseases. In addition, N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has several advantages for lab experiments. N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide is a small molecule that can easily penetrate the blood-brain barrier and reach the brain. N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide is also stable and can be stored for long periods without degradation. However, N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has some limitations for lab experiments. N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide is expensive and requires specialized equipment and expertise for synthesis. N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide also has low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide. One direction is to further investigate the mechanism of action of N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide and its effects on ion channels and receptors in the brain. Another direction is to study the potential therapeutic applications of N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide in other neurological diseases such as multiple sclerosis and Huntington's disease. In addition, future research can focus on optimizing the synthesis of N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide and developing more efficient methods for its delivery to the brain.
Conclusion:
In conclusion, N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide is a small molecule with potential therapeutic applications in neurological diseases. N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has been found to have neuroprotective effects, increase dopamine levels, and reduce seizure activity in animal models. N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has several advantages for lab experiments, but also has some limitations. Future research can focus on further investigating the mechanism of action of N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide and its potential therapeutic applications in other neurological diseases.

Synthesis Methods

The synthesis of N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide involves the reaction of 4-aminophenylacetic acid with 1-adamantanol and 2-chloroethylsulfonamide. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified by column chromatography to obtain N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide as a white solid with a yield of 62%.

Scientific Research Applications

N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has been studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and epilepsy. N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has been found to have neuroprotective effects and can inhibit the aggregation of beta-amyloid peptides, which are associated with Alzheimer's disease. N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has also been shown to increase dopamine levels in the brain, which can be beneficial in Parkinson's disease. In addition, N-[4-({[2-(1-adamantyloxy)ethyl]amino}sulfonyl)phenyl]acetamide has been found to have anticonvulsant effects and can reduce seizure activity in animal models of epilepsy.